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Introduction & Structural Analysis[1][2][3][4][5][6]
2-(2-Hydroxyethyl)furan-3-carboxylic acid (C₇H₈O₄, MW: 156.14 g/mol ) is a substituted

furan derivative characterized by a carboxylic acid moiety at the C3 position and a hydroxyethyl

side chain at the C2 position.[1] This specific substitution pattern renders the molecule

amphiphilic and reactive, often appearing as a degradation product of larger furan-containing

fatty acids or as a specialized building block in heterocyclic synthesis.[1]

Structural Parameters[1][2][3][4][6][7][8][9]
Molecular Formula: C₇H₈O₄[1]

Molecular Weight: 156.14 Da[1]

Degrees of Unsaturation: 4 (Furan ring = 2 double bonds + 1 ring; Carboxylic acid = 1 double

bond).[1]

Key Functional Groups:
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Furan Ring: Aromatic heterocycle (distinctive UV/NMR signature).[1]

Carboxylic Acid (C3): Strong H-bond donor/acceptor; acidic pH response.[1]

Primary Alcohol (Side chain): Nucleophilic site; distinctive IR stretch.[1]

Spectroscopic Data Profile
The following data sets represent the expected spectroscopic signatures derived from high-

fidelity structural analogs (e.g., 3-furoic acid, 2-methylfuran-3-carboxylic acid) and standard

chemical shift principles. Experimental validation should align closely with these values.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy[3]
[8]
Solvent System: DMSO-d₆ is recommended over CDCl₃ to prevent aggregation of the

carboxylic acid and to clearly resolve the hydroxyl proton.[1]

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)
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Position
Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Assignment
Logic

COOH 12.0 – 12.5 Broad Singlet 1H —

Acidic proton;

shift varies

with

concentration

/temp.[1]

H-5 7.45 – 7.55 Doublet (d) 1H J ≈ 1.8 Hz

α-proton to

ring oxygen;

highly

deshielded.

[1]

H-4 6.60 – 6.70 Doublet (d) 1H J ≈ 1.8 Hz

β-proton;

coupled to H-

5.[1]

OH 4.50 – 5.00 Broad Singlet 1H —

Hydroxyl

proton;

exchangeabl

e with D₂O.[1]

H-2' 3.65 – 3.75 Triplet (t) 2H J ≈ 6.5 Hz

Methylene

adjacent to

OH (–

CH₂OH).[1]

H-1' 3.05 – 3.15 Triplet (t) 2H J ≈ 6.5 Hz

Methylene

adjacent to

Furan

(Furan–

CH₂–).[1]

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)
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Position
Chemical Shift (δ,
ppm)

Carbon Type Assignment Logic

C=O 164.0 – 166.0 Quaternary (Cq)
Carboxylic acid

carbonyl.

C-2 158.0 – 160.0 Quaternary (Cq)

Furan ring C2;

deshielded by oxygen

and alkyl substitution.

C-5 141.0 – 143.0 Methine (CH)
Furan ring C5; α-

position to oxygen.[1]

C-3 114.0 – 116.0 Quaternary (Cq)
Furan ring C3; ipso to

carboxylic acid.[1]

C-4 109.0 – 111.0 Methine (CH)
Furan ring C4; β-

position.[1]

C-2' 59.0 – 61.0 Methylene (CH₂)

Carbon attached to

hydroxyl group (–

CH₂OH).[1]

C-1' 30.0 – 32.0 Methylene (CH₂)
Carbon attached to

furan ring.[1]

B. Infrared (IR) Spectroscopy[8]
Method: ATR (Attenuated Total Reflectance) on solid sample.[1]

3500 – 2500 cm⁻¹ (Broad, Strong): O–H stretching overlap. The sharp band of the alcohol

(~3400 cm⁻¹) overlaps with the broad, jagged "dimer" envelope of the carboxylic acid O–H

stretch.[1]

1680 – 1710 cm⁻¹ (Strong): C=O stretching (Carboxylic acid).[1] Conjugation with the furan

ring may lower this frequency slightly compared to aliphatic acids.

1580 – 1600 cm⁻¹ (Medium): C=C ring stretching (Furan skeletal vibration).[1]
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1050 – 1150 cm⁻¹ (Strong): C–O stretching (Primary alcohol and Furan C–O–C ether

linkage).

C. Mass Spectrometry (MS)[1][3]
Method: ESI-MS (Electrospray Ionization) in Negative Mode (ESI-) is preferred for carboxylic

acids.[1]

Molecular Ion:

ESI(-):m/z 155 [M – H]⁻ (Dominant peak).[1]

EI (70 eV):m/z 156 [M]⁺ (Weak molecular ion).[1]

Fragmentation Pattern (EI/CID):

m/z 138 [M – H₂O]⁺: Loss of water (likely from the hydroxyethyl side chain reacting with

the acid).

m/z 125 [M – CH₂OH]⁺: Cleavage of the hydroxymethyl tail.

m/z 111 [M – COOH]⁺: Decarboxylation (common in furoic acids).[1]

Experimental Protocols
Protocol A: NMR Sample Preparation
To ensure reproducible chemical shifts and resolution of the hydroxyl proton.[1]

Massing: Weigh 5–10 mg of the compound into a clean vial.

Solvation: Add 0.6 mL of DMSO-d₆ (99.9% D).

Note: Avoid CDCl₃ if possible, as carboxylic acids often dimerize, causing peak

broadening. DMSO disrupts dimers, sharpening the signals.

Transfer: Filter the solution through a cotton plug into a standard 5mm NMR tube.

Acquisition: Run ¹H NMR (16 scans) and ¹³C NMR (512+ scans).
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Protocol B: Mass Spectrometry (Direct Infusion)[1]
Stock Solution: Dissolve 1 mg of compound in 1 mL Methanol (LC-MS grade).

Dilution: Dilute 10 µL of stock into 990 µL of 50:50 Methanol:Water (with 0.1% Formic Acid

for ESI+ or 5mM Ammonium Acetate for ESI-).

Infusion: Inject at 10 µL/min into the source.

Mode: Scan m/z 50–300.

Visualization: Fragmentation & Workflow[1]
The following diagram illustrates the logical fragmentation pathway expected in Mass

Spectrometry and the analytical workflow.

Analytical Workflow

Molecular Ion
[M] m/z 156

Dehydration
[M-H2O] m/z 138

- H2O (18)

Decarboxylation
[M-COOH] m/z 111

- COOH (45)

Side Chain Cleavage
[M-CH2OH] m/z 125

- CH2OH (31)

Raw Sample
(Solid)

1H/13C NMR
(DMSO-d6)

ESI-MS
(MeOH)

Click to download full resolution via product page

Caption: Figure 1. Predicted Mass Spectrometry fragmentation pathways (left) and standard

characterization workflow (right).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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